Cas no 1351640-91-9 (N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 1351640-91-9
• MF: C₂₁H₂₃NO₄S
• MW: 385.476624727249
• CID: 6280898
• PubChem ID: 56764154
• Update Time: 2025-09-23

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-4-methoxy-3,5-dimethylbenzenesulfonamide
• N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• F5857-2500
• 1351640-91-9
• VU0524995-1
• N-(2-hydroxy-2-naphthalen-1-ylethyl)-4-methoxy-3,5-dimethylbenzenesulfonamide
• AKOS024523809

• Inchi： 1S/C21H23NO4S/c1-14-11-17(12-15(2)21(14)26-3)27(24,25)22-13-20(23)19-10-6-8-16-7-4-5-9-18(16)19/h4-12,20,22-23H,13H2,1-3H3
• InChI Key： WNKKRTXLELLBKF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)OC)(NCC(C1=CC=CC2C=CC=CC1=2)O)(=O)=O

Computed Properties

• Exact Mass: 385.13477939g/mol
• Monoisotopic Mass: 385.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84Ų

Additional information on N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide and Its Significance in Modern Chemical Research

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide (CAS No. 1351640-91-9) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its complex aromatic structure, exhibits promising properties that make it a valuable candidate for further investigation in drug development and biochemical applications.

The molecular structure of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide incorporates several key functional groups, including a hydroxyl group, a naphthalene ring, and a methoxy-substituted dimethylbenzene sulfonamide moiety. These features contribute to its unique chemical behavior and potential biological activity. The presence of the naphthalene ring, in particular, has been associated with enhanced binding affinity to various biological targets, making this compound a compelling subject for medicinal chemistry studies.

In recent years, sulfonamides have emerged as a crucial class of pharmacophores in the development of novel therapeutic agents. Their ability to interact with biological targets through hydrogen bonding and ionic interactions has been leveraged in the design of drugs targeting a wide range of diseases, including infectious diseases, inflammatory conditions, and cancer. The sulfonamide group in N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide is particularly noteworthy for its potential to modulate enzyme activity and receptor binding.

One of the most exciting aspects of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide is its versatility in chemical modifications. Researchers have been exploring various derivatives of this compound to optimize its pharmacological properties. For instance, the hydroxyl group provides a site for further functionalization, allowing for the introduction of additional pharmacophores or tags that can enhance solubility, bioavailability, or target specificity.

The naphthalene ring in the structure of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide has also been a focus of interest due to its ability to engage in π-stacking interactions with biological targets. These interactions are known to play a critical role in the binding affinity and selectivity of small molecules. By incorporating a naphthalene moiety, this compound can potentially exhibit improved binding properties compared to simpler aromatic sulfonamides.

Recent studies have begun to explore the potential applications of N-2-hydroxy-2-(naphthalen-1-y l)ethyl -4-methoxy -3 ,5-dimethylbenzene -1-sulfonamide in addressing neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has made it an attractive candidate for further investigation. Preliminary research suggests that derivatives of this compound may have neuroprotective effects and could be developed into treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The methoxy-substituted dimethylbenzene sulfonamide moiety in N - 2 -hydroxy - 2 -( naphthalen - 1 - yl ) ethyl - 4 - methoxy - 3 ,5-dimethylbenzene - 1-sulfonamide adds another layer of complexity to its structure. This group can influence both the electronic properties of the molecule and its interactions with biological targets. By tuning the electronic environment through methoxy substitution, researchers can modulate the compound's reactivity and binding characteristics.

In conclusion, N - 2 -hydroxy - 2 -( naphthalen - 1 - yl ) ethyl - 4 - methoxy - 3 ,5-dimethylbenzene - 1-sulfonamide represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.